Cas no 93892-40-1 (4,6-bis(isopropyl)-1,1,3,3-tetramethylindan-5-ol)
93892-40-1 structure
Product name:4,6-bis(isopropyl)-1,1,3,3-tetramethylindan-5-ol
4,6-bis(isopropyl)-1,1,3,3-tetramethylindan-5-ol Chemical and Physical Properties
Names and Identifiers
-
- 4,6-bis(isopropyl)-1,1,3,3-tetramethylindan-5-ol
- 4,6-Diisopropyl-1,1,3,3-tetramethyl-5-indanol
- WGQDDNQFNLMBOS-UHFFFAOYSA-N
- 4,6-Diisopropyl-1,1,3,3-tetramethyl-2,3-dihydro-1H-inden-5-ol
- EINECS 299-523-7
- AKOS024318895
- NS00039729
- 1,1,3,3-tetramethyl-4,6-di(propan-2-yl)-2H-inden-5-ol
- DTXSID00239838
- 1H-Inden-5-ol, 2,3-dihydro-1,1,3,3-tetramethyl-4,6-bis(1-methylethyl)-
- 93892-40-1
-
- MDL： MFCD00061045
- Inchi： InChI=1S/C19H30O/c1-11(2)13-9-14-16(15(12(3)4)17(13)20)19(7,8)10-18(14,5)6/h9,11-12,20H,10H2,1-8H3
- InChI Key： WGQDDNQFNLMBOS-UHFFFAOYSA-N
- SMILES： CC(C)C1=CC2=C(C(=C1O)C(C)C)C(C)(C)CC2(C)C
Computed Properties
- Exact Mass: 274.229666
- Monoisotopic Mass: 274.229666
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 3
- Surface Charge: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 20.2
Experimental Properties
- Color/Form: Yellow crystalline powder
- Density: 0.933
- Melting Point: 146-148°C
- Boiling Point: 326.6°Cat760mmHg
- Flash Point: 147.1°C
- Refractive Index: 1.505
- PSA: 20.23000
- LogP: 5.59790
- Solubility: Insoluble in water
4,6-bis(isopropyl)-1,1,3,3-tetramethylindan-5-ol Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20891-5g |
4,6-Diisopropyl-1,1,3,3-tetramethyl-5-indanol, 97% |
93892-40-1 | 97% | 5g |
￥1994.00 | 2023-03-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20891-1g |
4,6-Diisopropyl-1,1,3,3-tetramethyl-5-indanol, 97% |
93892-40-1 | 97% | 1g |
￥500.00 | 2023-03-01 |
4,6-bis(isopropyl)-1,1,3,3-tetramethylindan-5-ol Related Literature
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Shixiong Sun,Xueping Sun,Yi Liu,Jian Peng,Yuegang Qiu,Yue Xu,Jinxu Zhang,Qing Li,Chun Fang,Jiantao Han,Yunhui Huang J. Mater. Chem. A, 2019,7, 17248-17253
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Yong-Qing Huang,Huai-Ying Chen,Yang Wang,Yong-He Ren,Zong-Ge Li,Lu-Chao Li,Yan Wang RSC Adv., 2018,8, 21444-21450
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Miao Du,Min Chen,Xiao-Gang Yang,Jiong Wen,Xi Wang,Shao-Ming Fang,Chun-Sen Liu J. Mater. Chem. A, 2014,2, 9828-9834
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Noriyoshi Arai,Yusei Kobayashi,Kenji Yasuoka Nanoscale, 2020,12, 6691-6698
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Nirban Jana,Dibyangana Parbat,Barnali Mondal,Supriya Das J. Mater. Chem. A, 2019,7, 9120-9129
93892-40-1 (4,6-bis(isopropyl)-1,1,3,3-tetramethylindan-5-ol) Related Products
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